Cas no 54610-69-4 (Furan-2-carboximidamide hydrochloride)

• Product Name: Furan-2-carboximidamide hydrochloride
• CAS No: 54610-69-4
• MF: C₅H₇ClN₂O
• MW: 146.57487988472
• MDL: MFCD06809595
• CID: 366955
• PubChem ID: 12231049
• Update Time: 2025-05-24

Furan-2-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Furan-2-carboximidamide hydrochloride
• 2-FURANCARBOXIMIDAMIDE HCL
• 2-Furancarboximidamide, hydrochloride
• 2-Furancarboximidamide,hydrochloride (1:1)
• 2-amidinofuran hydrochloride
• 2-furanamide hydrochloride hydrate
• 2-furancarboxamidine hydrochloride
• 2-furanylcarbamidine hydrochloride
• 2-furoic acid hydrazide hydrochloride
• 2-furylcarboxamidine hydrochloride
• furan-2-carboxamidine hydrochloride
• furan-2-carboximidic acid amide,hydrochloride
• MFCD06809595
• 2-furylformamidine hydrochloride
• 2-furan-carboximidamide hydrochloride
• AKOS015848803
• furan-2-carboximidamidehydrochloride
• furan-2-carboximidamide;hydrochloride
• 2-Furancarboximidamide hydrochloride, AldrichCPR
• Z823287458
• EN300-54742
• BS-37950
• F2197-0081
• BTQGDMLCRXCBGR-UHFFFAOYSA-N
• 2-Furancarboximidamide, monohydrochloride
• furan-2-carboxamidine hcl
• DTXSID70481529
• 54610-69-4
• CS-0216688
• SY180369
• SCHEMBL497084
• 2-Furancarboximidamide hydrochloride
• G23340

• MDL： MFCD06809595
• Inchi： 1S/C5H6N2O.ClH/c6-5(7)4-2-1-3-8-4;/h1-3H,(H3,6,7);1H
• InChI Key： BTQGDMLCRXCBGR-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC=C1C(=N)N

Computed Properties

• Exact Mass: 146.02500
• Monoisotopic Mass: 146.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Boiling Point: 220.1°C at 760 mmHg
• Flash Point: 86.9°C
• PSA: 63.01000
• LogP: 2.16570

Furan-2-carboximidamide hydrochloride Security Information

• Hazard Category Code： 22-36
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Furan-2-carboximidamide hydrochloride

Furan-2-carboximidamide Hydrochloride: A Comprehensive Overview

Furan-2-carboximidamide hydrochloride, also known by its CAS number 54610-69-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically those containing a furan ring. The furan moiety is a five-membered aromatic ring consisting of four carbon atoms and one oxygen atom, which contributes to the unique electronic and structural properties of the molecule. The hydrochloride salt form indicates that the compound is often used in its protonated form, which may enhance its solubility and stability under certain conditions.

The Furan-2-carboximidamide structure is characterized by the presence of an imidamide group attached to the furan ring at the 2-position. The imidamide group consists of a nitrogen atom double-bonded to a carbonyl group and single-bonded to another nitrogen atom. This functional group imparts interesting reactivity and biological activity to the compound. Recent studies have highlighted the potential of furan-based compounds in various applications, including drug discovery, agrochemicals, and materials science.

One of the most promising areas of research involving Furan-2-carboximidamide hydrochloride is its role in medicinal chemistry. The compound has been investigated for its potential as a bioisostere, which refers to a structural analog of a biologically active molecule that retains or enhances its pharmacological properties. By modifying the substituents on the furan ring or the imidamide group, researchers can explore a wide range of biological activities, such as anti-inflammatory, antitumor, and antimicrobial effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of Furan-2-carboximidamide hydrochloride to various biological targets. For instance, molecular docking studies have shown that the compound can interact with key residues in enzyme active sites, suggesting its potential as an inhibitor of specific enzymatic pathways. These findings have paved the way for further experimental validation and optimization of the compound's pharmacokinetic properties.

In addition to its medicinal applications, Furan-2-carboximidamide hydrochloride has also been explored for its role in agricultural chemistry. The compound's ability to modulate plant growth regulators has been studied in vitro and in vivo models. Preliminary results indicate that it may enhance crop yield by promoting root development and increasing resistance to environmental stressors such as drought and salinity.

The synthesis of Furan-2-carboximidamide hydrochloride involves a series of well-established organic reactions. Typically, the starting material is furan-2-carboxylic acid, which undergoes amidation or imidation steps to introduce the imidamide functionality. The final step involves protonation with hydrochloric acid to yield the hydrochloride salt. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory and industrial applications.

From a structural perspective, Furan-2-carboximidamide hydrochloride exhibits interesting electronic properties due to conjugation between the furan ring and the imidamide group. This conjugation not only stabilizes the molecule but also influences its optical properties. Recent spectroscopic studies have revealed that the compound absorbs light in the visible region, making it a potential candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) or photovoltaic cells.

In conclusion, Furan-2-carboximidamide hydrochloride (CAS No: 54610-69-4) is a versatile compound with diverse applications across multiple disciplines. Its unique structure endows it with intriguing chemical and biological properties, making it an attractive target for further research and development. As new findings emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing our understanding of heterocyclic chemistry and its practical implications.